Cas no 1267856-55-2 (Methyl 2-(5-bromo-3-fluoro-2-pyridyl)acetate)

• Product Name: Methyl 2-(5-bromo-3-fluoro-2-pyridyl)acetate
• CAS No: 1267856-55-2
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• MDL: MFCD20228952
• CID: 4900762
• PubChem ID: 66968047
• Update Time: 2026-02-27

Methyl 2-(5-bromo-3-fluoro-2-pyridyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-bromo-3-fluoro-2-pyridyl)acetate
• methyl 2-(5-bromo-3-fluoropyridin-2-yl)acetate
• Methyl 5-bromo-3-fluoropyridine-2-acetate
• MFCD20228952
• 1267856-55-2
• SY323053
• BS-35421
• P19867
• SCHEMBL23273501
• methyl2-(5-bromo-3-fluoropyridin-2-yl)acetate
• Methyl 2-(5-bromo-3-fluoro-2-pyridyl)acetate

• MDL： MFCD20228952
• Inchi： 1S/C8H7BrFNO2/c1-13-8(12)3-7-6(10)2-5(9)4-11-7/h2,4H,3H2,1H3
• InChI Key： NNNSZOJUJGVRTL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)F)CC(=O)OC

Computed Properties

• Exact Mass: 246.96442g/mol
• Monoisotopic Mass: 246.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Methyl 2-(5-bromo-3-fluoro-2-pyridyl)acetate

Recent Advances in the Application of Methyl 2-(5-bromo-3-fluoro-2-pyridyl)acetate (CAS: 1267856-55-2) in Chemical Biology and Pharmaceutical Research

Methyl 2-(5-bromo-3-fluoro-2-pyridyl)acetate (CAS: 1267856-55-2) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its versatility in medicinal chemistry, owing to its unique structural features that allow for diverse functionalization. This research brief consolidates the latest findings on its applications, synthetic methodologies, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 2-(5-bromo-3-fluoro-2-pyridyl)acetate as a precursor in the synthesis of potent FGFR (fibroblast growth factor receptor) inhibitors. The bromo and fluoro substituents on the pyridine ring were critical for enhancing binding affinity and selectivity, with the ester group serving as a handle for further derivatization. The resulting compounds showed nanomolar activity against FGFR-driven cancers in preclinical models, underscoring the scaffold's pharmaceutical relevance.

In parallel, advancements in synthetic routes have optimized the production of Methyl 2-(5-bromo-3-fluoro-2-pyridyl)acetate. A recent Organic Process Research & Development paper (2024) detailed a scalable, palladium-catalyzed coupling method that improved yield to >85% while reducing hazardous byproducts. This progress addresses prior challenges in large-scale manufacturing, making the compound more accessible for drug discovery pipelines.

Structural analyses via X-ray crystallography (2023, ACS Chemical Biology) revealed that derivatives of Methyl 2-(5-bromo-3-fluoro-2-pyridyl)acetate induce conformational changes in target proteins, particularly in allosteric binding pockets. This mechanistic insight has spurred interest in its application for protein degradation technologies, such as PROTACs, where its modifiable sites enable linker attachment to E3 ligase ligands.

Ongoing clinical trials (Phase I/II) are evaluating drugs incorporating this scaffold for oncology and inflammatory diseases, with preliminary data showing favorable pharmacokinetics. However, challenges remain in balancing metabolic stability and potency, as noted in a 2024 review in Drug Metabolism Reviews. Future research directions include exploring its utility in covalent inhibitor design and as a fluorescent probe for biological imaging.